N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,2-oxazol-3-yl]methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C22H17N3O5/c26-22(17-12-20(30-25-17)14-4-2-1-3-5-14)23-13-16-11-19(29-24-16)15-6-7-18-21(10-15)28-9-8-27-18/h1-7,10-12H,8-9,13H2,(H,23,26)
• InChI Key: PHPKIENNKUZDPF-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C3=CC(=NO3)CNC(=O)C4=NOC(=C4)C5=CC=CC=C5
• Molecular Formula: C22H17N3O5
• Molecular Weight: 403.4 g/mol

Description

N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide is a useful research compound. Its molecular formula is C22H17N3O5 and its molecular weight is 403.394. The purity is usually 95%.
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Scientific Research Applications

1. Development of Novel Therapeutic Agents

Research efforts have focused on the synthesis of compounds structurally related to N-((5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)methyl)-5-phenylisoxazole-3-carboxamide for potential therapeutic applications. For instance, compounds designed as serotonin-3 (5-HT3) receptor antagonists have been synthesized, indicating a direction towards novel treatments for conditions affected by this receptor pathway (Kuroita et al., 1996).

2. Exploration of Anti-inflammatory and Analgesic Compounds

A study described the synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds as anti-inflammatory and analgesic agents. This suggests the potential for compounds with similar structural elements to be explored for their anti-inflammatory and analgesic properties (Abu‐Hashem et al., 2020).

3. Antitumor Activity

Another area of research involves evaluating the antitumor activity of dibenzo[1,4]dioxin-1-carboxamides, which share a structural component with the compound . These studies provide insights into the design of novel antitumor agents by exploiting the DNA-intercalating properties of these compounds (Lee et al., 1992).

4. Polymer Science Applications

In the field of polymer science, research has been conducted on the synthesis and characterization of polybenzoxazines with phenylnitrile functional groups, indicating applications in developing advanced materials with improved thermal stability and mechanical properties (Qi et al., 2009).

5. Molecular Docking Studies

Molecular docking studies have been employed to understand the interactions of compounds with biological targets. Such studies are crucial for the rational design of drugs and for predicting their efficacy and potential binding sites (Talupur et al., 2021).